Cas no 117252-08-1 (Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester)
117252-08-1 structure
Product Name:Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester
CAS No:117252-08-1
MF:C14H11FO3
MW:246.233747720718
CID:1210583
PubChem ID:618834
Update Time:2025-04-20
Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester
- methyl 4-fluoro-3-phenoxybenzoate
- DTXSID30347192
- 4-FLUORO-3-PHENOXY-BENZOIC ACID METHYL ESTER
- AKOS015962670
- Methyl 4-fluoro-3-phenoxybenzoate #
- 117252-08-1
- JYKULQBXNKHHEF-UHFFFAOYSA-N
- DB-305932
-
- Inchi: 1S/C14H11FO3/c1-17-14(16)10-7-8-12(15)13(9-10)18-11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: JYKULQBXNKHHEF-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(=O)OC)=CC=1OC1C=CC=CC=1
Computed Properties
- Exact Mass: 246.06923
- Monoisotopic Mass: 246.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
117252-08-1 (Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester) Related Products
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- 152552-64-2(4-Benzyloxy-3-fluorobenzoic Acid)
- 369-30-2(Methyl 3-fluoro-4-methoxybenzoate)
- 77279-89-1(4-Fluoro-3-phenoxybenzoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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